Ethyl 6-iodo-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate

• Molecular Formula: C10H9IN2O3
• Molecular Weight: 332.09 g/mol
• IUPAC Name: ethyl 6-iodo-2-oxo-3H-benzimidazole-1-carboxylate
• InChI: InChI=1S/C10H9IN2O3/c1-2-16-10(15)13-8-5-6(11)3-4-7(8)12-9(13)14/h3-5H,2H2,1H3,(H,12,14)
• InChI Key: JOXGGFJISILXBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1C2=C(C=CC(=C2)I)NC1=O

Description

Ethyl 6-iodo-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate is a useful research compound. Its molecular formula is C10H9IN2O3 and its molecular weight is 332.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 9.00 g (43.6 mmol) of ethyl 2-oxo-2,3-dihydrobenzimidazole-1-carboxylate (IV) and 14.2 g (87.3 mmol) of iodine monochloride in acetic acid (100 ml) was stirred at room temperature for 5 min and then at 85° C. for 2.5 h. The cooled reaction mixture was poured into ice-water. The precipitated solid was filtered off, washed with water, dried in vacuo and recrystallized from THF.